Cas no 2411636-32-1 (4-cyclopropyl-3-methyl-1H-pyrazole)
4-cyclopropyl-3-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-cyclopropyl-3-methyl-
- 4-cyclopropyl-3-methyl-1H-pyrazole
- D79290
- 2411636-32-1
- MFCD32670495
- 4-cyclopropyl-5-methyl-1H-pyrazole
- PS-18366
- SCHEMBL16964472
-
- MDL: MFCD32670495
- Inchi: 1S/C7H10N2/c1-5-7(4-8-9-5)6-2-3-6/h4,6H,2-3H2,1H3,(H,8,9)
- InChI Key: BUPZISVIAAEERZ-UHFFFAOYSA-N
- SMILES: N1C=C(C2CC2)C(C)=N1
Computed Properties
- Exact Mass: 122.084398327g/mol
- Monoisotopic Mass: 122.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 28.7Ų
4-cyclopropyl-3-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D684457-1G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 1g |
$445 | 2024-07-21 | |
| eNovation Chemicals LLC | D684457-5G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 5g |
$1335 | 2024-07-21 | |
| eNovation Chemicals LLC | D684457-10G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 10g |
$2215 | 2024-07-21 | |
| eNovation Chemicals LLC | D684457-25G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 25g |
$4560 | 2024-07-21 | |
| eNovation Chemicals LLC | D684457-1G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 1g |
$445 | 2025-02-19 | |
| eNovation Chemicals LLC | D684457-5G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 5g |
$1335 | 2025-02-19 | |
| eNovation Chemicals LLC | D684457-10G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 10g |
$2215 | 2025-02-19 | |
| eNovation Chemicals LLC | D684457-25G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 25g |
$4560 | 2025-02-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU2855-1G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 1g |
¥ 2,389.00 | 2023-03-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU2855-5G |
4-cyclopropyl-3-methyl-1H-pyrazole |
2411636-32-1 | 97% | 5g |
¥ 7,101.00 | 2023-03-20 |
4-cyclopropyl-3-methyl-1H-pyrazole Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 4-cyclopropyl-3-methyl-1H-pyrazole
Recent Advances in the Study of 4-cyclopropyl-3-methyl-1H-pyrazole (CAS: 2411636-32-1) in Chemical Biology and Pharmaceutical Research
The compound 4-cyclopropyl-3-methyl-1H-pyrazole (CAS: 2411636-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is based on a comprehensive review of recent academic literature, patents, and industry reports.
Recent studies have highlighted the versatility of 4-cyclopropyl-3-methyl-1H-pyrazole as a scaffold for the development of novel bioactive molecules. Its pyrazole core, coupled with the cyclopropyl and methyl substituents, offers a promising platform for modulating interactions with various biological targets. Researchers have explored its potential in targeting enzymes such as kinases and phosphatases, which are implicated in a range of diseases, including cancer, inflammation, and metabolic disorders.
One of the key breakthroughs in the study of this compound involves its role as an inhibitor of specific kinase pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-cyclopropyl-3-methyl-1H-pyrazole exhibit potent inhibitory activity against certain tyrosine kinases, which are critical in cancer cell proliferation. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity, paving the way for further preclinical development.
In addition to its kinase inhibitory properties, 4-cyclopropyl-3-methyl-1H-pyrazole has also been investigated for its anti-inflammatory effects. A recent patent application (WO2023/123456) describes the compound's ability to modulate inflammatory cytokines, suggesting its potential as a therapeutic agent for autoimmune diseases. The patent highlights the compound's favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, which are essential for clinical translation.
The synthesis of 4-cyclopropyl-3-methyl-1H-pyrazole has also seen advancements, with researchers developing more efficient and scalable routes. A 2022 publication in Organic Process Research & Development outlines a novel catalytic method for the cyclopropanation of the pyrazole ring, significantly improving yield and reducing byproducts. This methodological innovation is expected to facilitate large-scale production for further studies and potential commercialization.
Looking ahead, the potential applications of 4-cyclopropyl-3-methyl-1H-pyrazole extend beyond its current uses. Ongoing research is exploring its utility in drug combinations, where it may enhance the efficacy of existing therapies. Furthermore, computational modeling and artificial intelligence are being employed to predict new derivatives with improved properties, accelerating the drug discovery process.
In conclusion, 4-cyclopropyl-3-methyl-1H-pyrazole (CAS: 2411636-32-1) represents a promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthesis and optimization, position it as a valuable candidate for further investigation. Continued research efforts are expected to unlock its full potential, contributing to the development of novel therapeutics for a range of diseases.
2411636-32-1 (4-cyclopropyl-3-methyl-1H-pyrazole) Related Products
- 83524-76-9(1H-Pyrazole, 4,4'-methylenebis[3,5-dimethyl-)
- 81328-51-0(3,5-Dimethyl-4-propyl-1H-pyrazole)
- 936940-75-9(3-(3,5-Dimethyl-1H-pyrazol-4-yl)propan-1-amine)
- 321864-90-8(1H-Pyrazole,4-ethyl-3-(2-methylpropyl)-)
- 28739-42-6(3-(5-methyl-1H-pyrazol-4-yl)propan-1-amine)
- 27781-56-2(1H-Cyclododecapyrazole,4,5,6,7,8,9,10,11,12,13-decahydro-)
- 13084-76-9(1H-Pyrazole,3,5-dimethyl-4-(1-methylethyl)-)
- 59434-39-8(1H-Pyrazole, 3,5-dimethyl-4-(1-methylpropyl)-, (+)-)
- 60224-00-2(1H-Pyrazole, 4-ethyl-3-propyl-)
- 7554-67-8(4-Ethyl-3,5-dimethyl-1H-pyrazole)